Cas no 26388-13-6 (1-(2-Phenoxyphenyl)ethanone)

• Product Name: 1-(2-Phenoxyphenyl)ethanone
• CAS No: 26388-13-6
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD08271961
• CID: 253033
• PubChem ID: 10703750
• Update Time: 2025-04-19

1-(2-Phenoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Phenoxyphenyl)ethanone
• Ethanone, 1-(2-phenoxyphenyl)-
• 1-(2-Phenoxy-phenyl)-aethanon
• 1-(2-Phenoxyphenyl)-ethanone
• 1-acetyl-2-phenoxybenzene
• 2'-Phenoxyacetophenone
• Ethanone,1-(2-phenoxyphenyl)
• 2 inverted exclamation mark -Phenoxyacetophenone
• AKOS000219425
• DTXSID80443739
• CS-0313614
• Ethanone,1-(2-phenoxyphenyl)-
• MFCD08271961
• JPG
• 1-(2-phenoxyphenyl)ethan-1-one
• 26388-13-6
• SCHEMBL3179214
• SY039794
• AS-77204
• AB90390
• BBA38813
• A50615
• DB-293316

• MDL： MFCD08271961
• Inchi： 1S/C14H12O2/c1-11(15)13-9-5-6-10-14(13)16-12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： KPBCVVSDGJBODL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.108
• Melting Point: 132 °C
• Boiling Point: 310.029 ℃ at 760 mmHg
• Flash Point: 131.672°C
• Refractive Index: 1.569
• PSA: 26.30000
• LogP: 3.68150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers